![molecular formula C10H9Cl2N3 B262573 3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole](/img/structure/B262573.png)
3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole
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Overview
Description
3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole, also known as DMNT, is a chemical compound that belongs to the triazole family. This compound has been synthesized and studied for its potential applications in scientific research. DMNT has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of 3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting key enzymes and proteins involved in various cellular processes. For example, this compound has been shown to inhibit the growth of cancer cells by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus. In addition, this compound has been shown to have potential as a neuroprotective agent, protecting neurons from oxidative stress and other damaging factors.
Advantages and Limitations for Lab Experiments
3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high yield and purity. This compound is also stable and can be stored for long periods of time. However, there are some limitations to its use. This compound can be toxic at high concentrations, and its effects can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on 3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole. One area of interest is its potential as a neuroprotective agent. Further studies are needed to determine the mechanisms by which this compound protects neurons and to identify its potential therapeutic applications in neurodegenerative diseases. Another area of interest is its potential as an antifungal and antibacterial agent. Studies are needed to determine the efficacy of this compound against various fungal and bacterial strains and to identify its potential applications in agriculture and medicine. Finally, further studies are needed to determine the safety and toxicity of this compound in humans and to identify its potential therapeutic applications.
Synthesis Methods
3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole can be synthesized using various methods, including the reaction of 4-methylbenzylamine with 3,5-dichloro-1,2,4-triazole-1-thiol in the presence of a base. This reaction results in the formation of this compound with high yield and purity.
Scientific Research Applications
3,5-dichloro-1-(4-methylbenzyl)-1H-1,2,4-triazole has been extensively studied for its potential applications in scientific research. It has been found to exhibit antifungal, antibacterial, and antitumor activities. This compound has also been shown to have potential as a herbicide and insecticide. In addition, this compound has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent.
properties
Molecular Formula |
C10H9Cl2N3 |
---|---|
Molecular Weight |
242.1 g/mol |
IUPAC Name |
3,5-dichloro-1-[(4-methylphenyl)methyl]-1,2,4-triazole |
InChI |
InChI=1S/C10H9Cl2N3/c1-7-2-4-8(5-3-7)6-15-10(12)13-9(11)14-15/h2-5H,6H2,1H3 |
InChI Key |
SJPRTMKHCWMZLG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C(=NC(=N2)Cl)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=NC(=N2)Cl)Cl |
Origin of Product |
United States |
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